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Compound of Interest

Compound Name: NNK-d4

Cat. No.: B042630 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone (NNK-d4), a deuterated

isotopologue of the potent tobacco-specific nitrosamine, NNK. This document is intended for

researchers, scientists, and drug development professionals working with this compound.

Core Physical and Chemical Properties
NNK-d4 is primarily utilized as an internal standard in analytical chemistry, particularly in liquid

chromatography-mass spectrometry (LC-MS) based methods for the quantification of its non-

deuterated counterpart, NNK, in various biological and environmental matrices.[1] Its physical

and chemical properties are crucial for its proper handling, storage, and application in

experimental settings.

Physical Properties
The physical characteristics of NNK-d4 are essential for its handling and preparation in a

laboratory setting. While specific experimental data for some properties of the deuterated form

are limited, the properties of the non-deuterated NNK serve as a reliable reference.
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Property Value Source(s)

Physical State
Solid, white to off-white

crystalline powder.
[2][3]

Molecular Formula C₁₀H₉D₄N₃O₂ [2][4]

Molecular Weight 211.25 g/mol [2][4][5]

Melting Point 63-65 °C (for NNK) [6]

Boiling Point
346.25 °C (rough estimate for

NNK)
[6]

Solubility

Soluble in DMSO (≥ 62.5

mg/mL), Acetonitrile, Methanol,

Chloroform, and PBS (pH 7.2).

[2][6][7][8]

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

[2][3]

Chemical Properties
The chemical properties of NNK-d4 are fundamental to understanding its reactivity and

stability.
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Property Value Source(s)

CAS Number 764661-24-7 [2][4][5][7]

IUPAC Name

N-methyl-N-[4-oxo-4-(2,4,5,6-

tetradeuterio-3-

pyridinyl)butyl]nitrous amide

[5]

SMILES
O=C(C1=C([2H])C([2H])=C([2

H])N=C1[2H])CCCN(C)N=O
[2][3]

pKa
3.19 ± 0.10 (Predicted for

NNK)
[6]

Stability

Stable under recommended

storage conditions. Light

sensitive. Incompatible with

strong oxidizing agents.

[9]

Experimental Protocols
NNK-d4 is a critical component in the quantitative analysis of NNK. Below are detailed

methodologies for its use in LC-MS/MS analysis.

Sample Preparation for Biological Matrices (Urine)
This protocol outlines a "dilute and shoot" method for the determination of tobacco-specific

nitrosamines, including NNK, using NNK-d4 as an internal standard.[10]

Standard and Sample Preparation:

Prepare stock solutions of NNK and NNK-d4 in a suitable solvent such as acetonitrile.

Create a series of calibration standards by spiking blank urine with known concentrations

of NNK.

Add a fixed concentration of the NNK-d4 internal standard to all calibration standards and

unknown urine samples.
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Extraction:

For the analysis of total NNK (free and glucuronidated), an enzymatic hydrolysis step

using β-glucuronidase is required.

Alternatively, a simple dilution of the urine sample (e.g., 1:10 with the initial mobile phase)

can be performed for a "dilute and shoot" approach.[10]

Cleanup:

For cleaner samples, solid-phase extraction (SPE) can be employed. Condition a C18

SPE cartridge with methanol and then water. Load the sample, wash with a weak solvent

to remove interferences, and elute the analytes with a stronger solvent like methanol or

acetonitrile.

UPLC-MS/MS Analysis
This section details the instrumental parameters for the analysis of NNK using NNK-d4.

Chromatographic System: A UPLC system equipped with a C18 reversed-phase column is

typically used.

Mobile Phase: A gradient elution is commonly employed with a mobile phase consisting of:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Program: A typical gradient might start at a low percentage of B, ramp up to a high

percentage to elute the analytes, and then return to initial conditions for equilibration.

Mass Spectrometry: A tandem mass spectrometer operating in positive electrospray

ionization (ESI+) mode is used.

MRM Transitions: The multiple reaction monitoring (MRM) transitions to be monitored are:

NNK:m/z 208 → m/z 122 (quantifier), m/z 208 → m/z 93 (qualifier)
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NNK-d4:m/z 212 → m/z 126

Signaling Pathways and Metabolic Activation
The carcinogenicity of NNK is attributed to its metabolic activation and subsequent interaction

with cellular macromolecules, leading to the disruption of key signaling pathways. As an

isotopic analogue, NNK-d4 is expected to follow the same metabolic and signaling pathways.

Metabolic Activation of NNK
NNK is metabolically activated by cytochrome P450 enzymes, primarily in the lung, leading to

the formation of DNA adducts that can cause mutations in critical genes like KRAS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b042630?utm_src=pdf-body
https://www.benchchem.com/product/b042630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NNK

α-Hydroxylation

Metabolic
Activation

Carbonyl Reduction

Cytochrome P450
(e.g., CYP2A6, CYP2A13)

DNA Adducts
(e.g., O6-methylguanine)NNAL Further Metabolism Gene Mutations

(e.g., KRAS) Carcinogenesis

Cell Surface Receptors

Downstream Signaling Cascades

Cellular Outcomes

nAChR

PI3K/Akt/mTOR Pathway MAPK/ERK Pathway

β-Adrenergic Receptor

Increased Cell
Proliferation

Increased Cell
Survival

Inhibition of
Apoptosis

NNK

 

Sample Collection
(e.g., Urine, Plasma)

Spiking with
NNK-d4 Internal Standard

Sample Extraction
(e.g., SPE or Dilution)

UPLC Separation
(C18 Column)

Tandem MS Detection
(ESI+, MRM)

Data Analysis
(Quantification)

Results
(NNK Concentration)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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